1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid
Overview
Description
1-Ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid (EHPCA) is a pyrazole derivative that has been used in various scientific and research applications. It is a versatile organic compound with a wide range of applications in biochemical and physiological studies. EHPCA has been used in the synthesis of pharmaceuticals, cosmetics, polymers, and other materials. In addition, it has been used in the study of enzymatic reactions, metabolic pathways, and other biochemical processes.
Scientific Research Applications
1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid has been used in various scientific research applications. It has been used in the synthesis of pharmaceuticals, cosmetics, polymers, and other materials. In addition, it has been used in the study of enzymatic reactions, metabolic pathways, and other biochemical processes. It has also been used in the study of enzyme kinetics, protein folding, and other biochemical processes.
Mechanism of Action
1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid acts as an inhibitor of enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. It binds to the active site of the enzyme and prevents the enzyme from catalyzing the reaction. This prevents the metabolism of the drug or other compound and therefore increases its effectiveness.
Biochemical and Physiological Effects
1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. In addition, it has been shown to have antioxidant and anti-inflammatory properties. It has also been shown to have a protective effect against oxidative stress.
Advantages and Limitations for Lab Experiments
The use of 1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid in laboratory experiments has several advantages. It is a versatile compound that can be used in a wide range of applications. It is also relatively inexpensive and can be easily synthesized. However, there are some limitations to using 1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid in laboratory experiments. It is not very stable, and can degrade over time. Additionally, it can be toxic in high concentrations.
Future Directions
The use of 1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid in laboratory experiments is expected to increase in the future. It is a versatile compound that can be used in a wide range of applications. It is also relatively inexpensive and can be easily synthesized. Future research may focus on developing more efficient synthesis methods and enhancing the stability of 1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid. Additionally, further research may focus on exploring the biochemical and physiological effects of 1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid and its potential applications in medicine. Finally, research may focus on the development of new derivatives of 1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid with improved properties.
Synthesis Methods
The synthesis of 1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid is achieved through the reaction of ethyl pyrazole-3-carboxylate with hydroxide ion. The reaction is carried out in the presence of an acid catalyst, such as hydrochloric acid or sulfuric acid. The reaction takes place in two steps. In the first step, the ethyl pyrazole-3-carboxylate is protonated to form an ethyl pyrazole-3-carboxylic acid. In the second step, the ethyl pyrazole-3-carboxylic acid is reacted with hydroxide ion to form 1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid involves the reaction of ethyl hydrazinecarboxylate with ethyl acetoacetate to form 1-ethyl-3-oxo-1,3-dihydro-2H-pyrazole-5-carboxylic acid ethyl ester. This intermediate is then hydrolyzed to form the target compound.", "Starting Materials": [ "Ethyl hydrazinecarboxylate", "Ethyl acetoacetate", "Sodium hydroxide", "Water", "Ethanol" ], "Reaction": [ "Step 1: Ethyl hydrazinecarboxylate is reacted with ethyl acetoacetate in ethanol in the presence of sodium hydroxide to form 1-ethyl-3-oxo-1,3-dihydro-2H-pyrazole-5-carboxylic acid ethyl ester.", "Step 2: The intermediate is then hydrolyzed with sodium hydroxide in water to form 1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid." ] } | |
CAS RN |
1783265-38-2 |
Product Name |
1-ethyl-5-hydroxy-1H-pyrazole-3-carboxylic acid |
Molecular Formula |
C6H8N2O3 |
Molecular Weight |
156.1 |
Purity |
95 |
Origin of Product |
United States |
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